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Kinase C (19-36)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Protein Kinase C (PKC) (19-36) is a synthetic peptide that acts as a pseudosubstrate inhibitor
of Protein Kinase C (PKC), a family of enzymes pivotal in various cellular signaling pathways.
[1][2][3] This peptide, corresponding to the amino acid sequence RFARKGALRQKNVHEVKN,
competitively binds to the active site of PKC, thereby inhibiting its kinase activity.[4] It is a
valuable tool for investigating PKC-mediated cellular processes such as gene expression, cell
proliferation, and inflammatory responses.[5][6][7]

Physicochemical and Inhibitory Properties

Protein Kinase C (19-36) is a well-characterized peptide inhibitor with a molecular weight of
approximately 2151.48 g/mol . Its inhibitory action against PKC has been quantified with an
IC50 value of 0.18 uM.[1][2]
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Property Value Reference
Molecular Weight 2151.48 g/mol

Formula Co3H159N35024

Sequence RFARKGALRQKNVHEVKN

IC50 vs. PKC 0.18 uM [1][2]

Ki vs. PKC 147 nM [4]

IC50 vs. PKA 423 pM [4]

Solubility and Stock Solution Preparation

Proper dissolution and storage of Protein Kinase C (19-36) are crucial for maintaining its

activity and ensuring experimental reproducibility.

Solvent

Reported Solubility

Special
. Reference
Instructions

Water

Up to 100 mg/mL

Ultrasonic treatment
may be needed to aid
dissolution. For cell-

: [2][8]
based assays, filter-
sterilize after

preparation.

PBS

Up to 10 mg/mL

Ultrasonic treatment
may be needed to aid [2]
dissolution.

DMSO

Soluble

[9]

Protocol for Reconstituting and Storing Protein Kinase

C (19-36)

This protocol provides a step-by-step guide for preparing a stock solution of Protein Kinase C

(19-36).
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Materials:

Protein Kinase C (19-36) peptide (lyophilized powder)

Sterile, nuclease-free water or an appropriate buffer (e.g., PBS)
Sterile, low-protein binding microcentrifuge tubes

Calibrated micropipettes and sterile tips

Vortex mixer

Ultrasonic bath (optional)

0.22 um sterile syringe filter (for cell-based applications)

Procedure:

Pre-equilibration: Before opening, allow the vial of lyophilized peptide to equilibrate to room
temperature for at least 15-20 minutes. This prevents condensation from forming on the
peptide.

Solvent Addition: Carefully add the desired volume of sterile water or buffer to the vial to
achieve the target stock concentration (e.g., 1 mM or 1 mg/mL). It is recommended to use
the batch-specific molecular weight found on the product's certificate of analysis for precise

molarity calculations.

Dissolution: Gently vortex the vial to dissolve the peptide. If the peptide does not fully
dissolve, brief sonication in an ultrasonic water bath may be used to aid dissolution.[2]

Sterilization (if required): For applications requiring sterile conditions, such as cell culture
experiments, filter the stock solution through a 0.22 pm sterile syringe filter into a new sterile
tube.[2]

Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the peptide, aliquot the
stock solution into smaller, single-use volumes in low-protein binding microcentrifuge tubes.
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o Storage: Store the aliquots at -20°C for short-term storage (up to 4 weeks) or at -80°C for
long-term storage (up to 6 months).[2][4] When stored at -80°C, it is recommended to use
the solution within 6 months, and within 1 month if stored at -20°C.[2]

Experimental Workflow for a Cell-Based Assay

The following diagram illustrates a typical workflow for utilizing the Protein Kinase C (19-36)
stock solution in a cell-based experiment.
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Experimental workflow for PKC (19-36) usage.

Protein Kinase C Signaling Pathway
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Protein Kinase C is a key component of a major signal transduction pathway. The activation of
PKC is initiated by the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP2) by
phospholipase C (PLC), which is often triggered by the activation of G protein-coupled
receptors (GPCRS) or receptor tyrosine kinases (RTKSs). This hydrolysis generates two second
messengers: inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 diffuses through
the cytoplasm and binds to IP3 receptors on the endoplasmic reticulum, leading to the release
of calcium (Ca2+) into the cytoplasm. Conventional and novel PKC isoforms are then recruited
to the plasma membrane by the increase in DAG concentration.[10][11] The binding of Ca2+
(for conventional PKCs) and DAG fully activates PKC, which then phosphorylates a wide array
of substrate proteins, leading to various cellular responses.[5][10]
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General Protein Kinase C signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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